Cas no 1980832-02-7 (5,5'-(5-Aminopyrimidine-4,6-diyl)diisophthalic acid)

• Product Name: 5,5'-(5-Aminopyrimidine-4,6-diyl)diisophthalic acid
• CAS No: 1980832-02-7
• MF: C₂₀H₁₃N₃O₈
• MW: 423.333
• CID: 4518198
• PubChem ID: 132516939
• Update Time: 2024-11-08

5,5'-(5-Aminopyrimidine-4,6-diyl)diisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-(5-Aminopyrimidine-4,6-diyl)diisophthalic acid
• CS-0169976
• 1980832-02-7
• G67269
• 5-[5-amino-6-(3,5-dicarboxyphenyl)pyrimidin-4-yl]benzene-1,3-dicarboxylic acid

• Inchi： InChI=1S/C20H13N3O8/c21-14-15(8-1-10(17(24)25)5-11(2-8)18(26)27)22-7-23-16(14)9-3-12(19(28)29)6-13(4-9)20(30)31/h1-7H,21H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31)
• InChI Key： SJACNKIENPXNGJ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=C(C(=NC=N2)C3=CC(=CC(=C3)C(=O)O)C(=O)O)N

Computed Properties

• Exact Mass: 423.07026438g/mol
• Monoisotopic Mass: 423.07026438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 201Ų